Cas no 441289-30-1 (1-(3-nitrophenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one)
1-(3-nitrophenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-nitrophenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one
- 1-(3-nitrophenyl)-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)ethan-1-one
- Ethanone, 1-(3-nitrophenyl)-2-[[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]thio]-
- F0914-2749
- SR-01000441818
- 1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one
- EU-0072468
- 1-(3-nitrophenyl)-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone
- AKOS001628574
- 441289-30-1
- SR-01000441818-1
- 1-(3-nitrophenyl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone
-
- Inchi: 1S/C15H10N4O4S/c20-13(10-3-1-5-12(7-10)19(21)22)9-24-15-18-17-14(23-15)11-4-2-6-16-8-11/h1-8H,9H2
- InChI Key: ULUIGHARUHORAB-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=CC([N+]([O-])=O)=C1)CSC1=NN=C(C2=CC=CN=C2)O1
Computed Properties
- Exact Mass: 342.04227599g/mol
- Monoisotopic Mass: 342.04227599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.51±0.1 g/cm3(Predicted)
- Boiling Point: 544.5±60.0 °C(Predicted)
- pka: 1.69±0.12(Predicted)
1-(3-nitrophenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0914-2749-2μmol |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0914-2749-5μmol |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0914-2749-10μmol |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0914-2749-20μmol |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0914-2749-1mg |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0914-2749-2mg |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0914-2749-3mg |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0914-2749-4mg |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0914-2749-5mg |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0914-2749-10mg |
1-(3-nitrophenyl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethan-1-one |
441289-30-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(3-nitrophenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-(3-nitrophenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one
Introduction to 1-(3-Nitrophenyl)-2-{5-(Pyridin-3-Yl)-1,3,4-Oxadiazol-2-Ylsulfanyl}Ethan-1-One (CAS No. 441289-30-1)
The compound 1-(3-nitrophenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one (CAS No. 441289-30-1) is a highly specialized organic molecule with a complex structure that combines multiple functional groups and heterocyclic systems. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug development and material science.
The molecular structure of this compound is characterized by the presence of a nitrophenyl group, a pyridine ring, and an oxadiazole moiety, all interconnected through a sulfanyl linkage and a ketone functional group. The combination of these groups imparts the molecule with diverse chemical reactivity and biological activity, making it a valuable subject for research.
Recent studies have focused on the synthesis and characterization of this compound, particularly its sulfur-containing heterocyclic system and its interaction with biological targets. Researchers have explored its potential as a biological inhibitor, particularly in the context of enzyme modulation and receptor binding.
The oxadiazole ring in the molecule is known for its aromatic stability and ability to participate in hydrogen bonding, which are critical for its bioavailability and pharmacokinetic properties. Additionally, the pyridine ring contributes to the molecule's electronic properties, enhancing its ability to interact with biomolecules such as proteins and nucleic acids.
One of the most promising applications of this compound lies in its potential as a drug candidate for treating various diseases. Recent research has highlighted its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies.
Furthermore, the nitrophenyl group in the molecule has been shown to enhance its solubility in polar solvents, which is crucial for drug delivery systems. This property has led to investigations into its use in targeted drug delivery mechanisms.
In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions between the nitrophenyl derivative and the oxadiazole-pyridine system. The use of transition metal catalysts has been reported to significantly improve the yield and purity of the product.
Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound with various biological targets. These studies have provided valuable insights into its binding affinity and selectivity, paving the way for further optimization of its structure for therapeutic applications.
The sulfanyl group in the molecule plays a critical role in stabilizing its three-dimensional conformation, which is essential for maintaining its bioactivity. This group also contributes to the molecule's redox properties, making it a potential candidate for applications in electrochemical sensors.
In conclusion, 1-(3-nitrophenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-y lsulfanyl}ethan-one (CAS No. 441289-30-) represents a cutting-edge example of how complex organic molecules can be designed and synthesized for specific applications in medicine and technology.
441289-30-1 (1-(3-nitrophenyl)-2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)